3-methyl-6-(4-{[4-(2-pyrimidinyl)-1-piperazinyl]carbonyl}phenoxy)pyridazine

• IUPAC Name: [4-(6-methylpyridazin-3-yl)oxyphenyl]-(4-pyrimidin-2-ylpiperazin-1-yl)methanone
• InChI: InChI=1S/C20H20N6O2/c1-15-3-8-18(24-23-15)28-17-6-4-16(5-7-17)19(27)25-11-13-26(14-12-25)20-21-9-2-10-22-20/h2-10H,11-14H2,1H3
• InChI Key: FQDLYZSCSQYGHE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)OC2=CC=C(C=C2)C(=O)N3CCN(CC3)C4=NC=CC=N4
• Molecular Formula: C20H20N6O2
• Molecular Weight: 376.4 g/mol

Description

3-methyl-6-(4-{[4-(2-pyrimidinyl)-1-piperazinyl]carbonyl}phenoxy)pyridazine is a useful research compound. Its molecular formula is C20H20N6O2 and its molecular weight is 376.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 376.16477390 g/mol and the complexity rating of the compound is 499. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

In Vitro Activity Against Rhinoviruses

3-Methyl-6-(4-{[4-(2-Pyrimidinyl)-1-Piperazinyl]Carbonyl}Phenoxy)Pyridazine, also referred to as R 61837, exhibits significant in vitro activity against rhinoviruses. It has been identified as a potent inhibitor of these viruses at concentrations that do not inhibit the growth of HeLa cells. The compound demonstrates varying degrees of susceptibility across different rhinovirus serotypes, with substantial reduction in yields of the most susceptible serotypes observed in the presence of low concentrations of the compound (Andries et al., 2005).

Structural and Chemical Analysis

Research on similar pyridazine analogs, such as 6-Chloro-3-[(4-chloro-3-methylphenoxy)methyl][1,2,4]triazolo[4,3-b]pyridazine, sheds light on the structural and chemical characteristics of these compounds. Advanced techniques like Density Functional Theory calculations, Hirshfeld surface studies, and energy frameworks have been employed to understand the molecular structure and intermolecular interactions of these analogs, which can be relevant for understanding the chemical properties and potential applications of this compound (Sallam et al., 2021).

Antibacterial Properties

Compounds structurally related to this compound, particularly those in the piperazinyl oxazolidinone class with a heteroaromatic ring like pyridine, pyridazine, or pyrimidine, have shown promising antibacterial properties. They exhibit efficacy against gram-positive pathogens, including methicillin-resistant Staphylococcus aureus, as well as selected anaerobic organisms (Tucker et al., 1998).